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Compound of Interest

Compound Name: N-Nitroso-Salbutamol

Cat. No.: B13451198

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and
disposal of N-Nitroso-Salbutamol. As a member of the N-nitrosamine class of compounds, N-
Nitroso-Salbutamol is considered a potent carcinogen and must be managed with stringent
safety protocols to protect researchers, scientists, and drug development professionals, and to
ensure environmental safety. Adherence to these procedures is mandatory for all personnel
handling this compound.

Core Safety and Handling Mandates

All operations involving N-Nitroso-Salbutamol must be conducted within a designated and
clearly marked area, such as a certified chemical fume hood, to minimize inhalation exposure.
A comprehensive risk assessment should be completed and approved before any new
procedure involving this compound is initiated.

Personal Protective Equipment (PPE)

A non-negotiable PPE policy must be enforced. This includes, but is not limited to:

e Gloves: Chemically resistant gloves (nitrile or neoprene) must be worn at all times. Double
gloving is highly recommended.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
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o Lab Coat: A dedicated lab coat, preferably disposable, must be worn and should be
laundered separately from personal clothing.

» Respiratory Protection: A properly fitted respirator may be required depending on the scale of
the work and the potential for aerosol generation.

Step-by-Step Disposal Protocol

The primary and preferred method for the disposal of N-Nitroso-Salbutamol and all
contaminated materials is high-temperature hazardous-waste incineration conducted by a
licensed and approved waste management contractor.[1]

Step 1: Waste Segregation

¢ Immediately segregate all waste contaminated with N-Nitroso-Salbutamol from general
laboratory waste and other chemical waste streams.[1]

e This includes:

[¢]

Surplus or expired N-Nitroso-Salbutamol.

[¢]

Contaminated consumables (e.g., pipette tips, weighing boats, absorbent paper).

o

Contaminated personal protective equipment (gloves, disposable lab coats).

o

Solvents and solutions containing N-Nitroso-Salbutamol.
o Glassware that cannot be decontaminated.
Step 2: Waste Containment and Labeling

» Solid Waste: Collect all solid waste in a dedicated, leak-proof, and puncture-resistant
container lined with a heavy-duty plastic bag.[1][2] The container must be clearly labeled.

» Liquid Waste: Collect all liquid waste in a dedicated, sealed, and chemically compatible
container.[1] Avoid mixing with other waste streams. The container must be clearly labeled.

» Labeling: All waste containers must be unequivocally labeled with the following information:
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[e]

"DANGER/CAUTION — CHEMICAL CARCINOGEN"[3]

"N-Nitroso-Salbutamol Waste"

o

The date the waste was first added to the container.

[¢]

[¢]

The name of the responsible researcher or department.
Step 3: Storage of Waste

o Store all N-Nitroso-Salbutamol waste in a designated, secure, and well-ventilated area,
away from heat, sparks, and incompatible materials.[1][4]

e This storage area should have restricted access.
Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and incineration of the waste.

[3][4]

» Do not attempt to dispose of this waste through standard laboratory or municipal waste
channels. Under no circumstances should N-Nitroso-Salbutamol or its contaminated
materials be disposed of down the drain.[2]

Decontamination Procedures
Work Surfaces:

» Cover all work surfaces with absorbent, plastic-backed paper prior to beginning work. This
should be disposed of as solid waste after completion of the procedure.[2][5]

o After use, wipe down the work surface with a suitable solvent (e.g., methanol), followed by a
thorough cleaning with soap and hot water.[2] All cleaning materials must be disposed of as
hazardous waste.

Glassware:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://veeprho.com/impurities/n-nitroso-salbutamol/
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://cymitquimica.com/products/4Z-S-1781/n-nitroso-salbutamol-n-nitroso-albuterol/
https://pubchem.ncbi.nlm.nih.gov/compound/Salbutamol
https://veeprho.com/impurities/n-nitroso-salbutamol/
https://pubchem.ncbi.nlm.nih.gov/compound/Salbutamol
https://www.benchchem.com/product/b13451198?utm_src=pdf-body
https://www.benchchem.com/product/b13451198
https://www.benchchem.com/product/b13451198
https://www.simsonpharma.com/product/n-nitroso-salbutamol
https://www.benchchem.com/product/b13451198
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13451198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

* Whenever possible, use disposable glassware.

 If reusable glassware is necessary, it should be decontaminated. While a specific chemical
degradation protocol for N-Nitroso-Salbutamol is not widely published, a general procedure
for nitrosamines involves reduction. A documented method for other nitrosamines uses an
aluminum-nickel alloy powder in an aqueous alkali solution to reduce them to less harmful
amines.[6] However, the efficacy of this method for N-Nitroso-Salbutamol must be validated
in a controlled laboratory setting before routine use.

 Alternatively, rinse glassware with a solvent known to dissolve N-Nitroso-Salbutamol (such
as methanol) and collect the rinsate as hazardous liquid waste. Then, wash the glassware
thoroughly with soap and hot water.

Quantitative Data Summary

The following table summarizes key chemical and physical properties of N-Nitroso-
Salbutamol, which are critical for its safe handling and management.

Property Value

N-(tert-butyl)-N-(2-hydroxy-2-(4-hydroxy-3-
(hydroxymethyl)phenyl)ethyl)nitrous amide

Chemical Name

Molecular Formula C13H20N204

Molecular Weight 268.31 g/mol
Appearance White to Off-White Solid
Storage Temperature 2-8°C (Refrigerator)

Disposal Workflow

The following diagram illustrates the mandatory workflow for the proper disposal of N-Nitroso-
Salbutamol waste.
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Caption: N-Nitroso-Salbutamol Disposal Workflow.
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Logical Relationship of Safety Protocols

The following diagram outlines the logical hierarchy of safety protocols required when handling
N-Nitroso-Salbutamol.

Hierarchy of Safety Controls

Administrative Controls
(SOPs, Training, Risk Assessment)

informs

Engineering Controls

(Fume Hood) mandates

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Proper Waste Disposal
(Segregation, Labeling, Incineration)

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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